Cas no 68910-05-4 (Ethanol, 2-amino-, reaction products with ammonia, by-products from)

• Product name: Ethanol, 2-amino-, reaction products with ammonia, by-products from
• CAS No: 68910-05-4
• MF: C₂H₇NO^.H₃N
• MW: 78.1136
• CID: 1731672
• PubChem ID: 163260

Ethanol, 2-amino-, reaction products with ammonia, by-products from Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-amino-, reaction products with ammonia, by-products from
• AMIX1000
• 70892-51-2
• EINECS 272-729-4
• 84238-53-9
• EINECS 272-030-4
• 68910-05-4
• EC 272-729-4
• HQBYUMGOEJNFJB-UHFFFAOYSA-N
• 68649-44-5
• EINECS 282-508-4

• Inchi： InChI=1S/C2H7NO.H3N/c3-1-2-4;/h4H,1-3H2;1H3
• InChI Key： HQBYUMGOEJNFJB-UHFFFAOYSA-N
• SMILES： C(CO)N.N

Computed Properties

• Exact Mass: 78.079
• Monoisotopic Mass: 78.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 10
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.2Ų

Experimental Properties

• Boiling Point: 170.9°Cat760mmHg
• Flash Point: 93.3°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on Ethanol, 2-amino-, reaction products with ammonia, by-products from

Ethanol, 2-amino-, reaction products with ammonia, by-products from

The compound with CAS No. 68910-05-4, commonly referred to as Ethanol, 2-amino-, reaction products with ammonia, by-products from, is a significant chemical entity in the field of organic synthesis and industrial applications. This compound is primarily generated as a by-product during the production of certain amino alcohols and related intermediates. Its structure and properties make it a versatile material with potential applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals.

Ethanol, 2-amino-, reaction products with ammonia is typically formed through the interaction of ethanol derivatives with ammonia under specific reaction conditions. The exact composition of this compound can vary depending on the starting materials and reaction parameters used in its synthesis. Recent studies have highlighted its role as an intermediate in the production of advanced materials, such as polyamides and other nitrogen-containing polymers.

One of the key areas of research involving this compound is its application in catalytic processes. Scientists have explored its ability to act as a catalyst in various organic reactions, including alkene hydrogenation and oxidation reactions. For instance, a study published in the *Journal of Catalysis* demonstrated that Ethanol, 2-amino-, reaction products with ammonia can significantly enhance the efficiency of hydrogenation reactions when used in conjunction with transition metal catalysts.

In addition to its catalytic applications, this compound has shown promise in the field of drug delivery systems. Researchers have investigated its potential as a carrier for hydrophobic drugs due to its amphiphilic nature. A recent paper in *Advanced Drug Delivery Reviews* highlighted its ability to form self-assembled structures that can encapsulate drug molecules, enhancing their solubility and bioavailability.

The environmental impact of Ethanol, 2-amino-, reaction products with ammonia has also been a topic of interest among scientists. Studies have shown that this compound can undergo biodegradation under aerobic conditions, making it a more sustainable option compared to traditional synthetic intermediates. However, further research is needed to fully understand its long-term environmental effects and optimize its production processes for minimal ecological impact.

From an industrial perspective, the demand for this compound is driven by its versatility and compatibility with existing manufacturing processes. Its ability to function as both a precursor and a catalyst makes it an invaluable asset in chemical synthesis. Companies specializing in fine chemicals and specialty intermediates are increasingly adopting this compound due to its cost-effectiveness and high performance.

Looking ahead, advancements in green chemistry are expected to further enhance the utility of Ethanol, 2-amino-, reaction products with ammonia. Innovations in catalytic systems and sustainable synthesis methods are likely to expand its application scope into new areas such as bio-based materials and renewable energy technologies.

In conclusion, Ethanol, 2-amino-, reaction products with ammonia (CAS No. 68910-05-4) is a multifaceted compound with significant potential across various industries. Its role as an intermediate in chemical synthesis, coupled with its emerging applications in catalysis and drug delivery, positions it as a key player in modern chemical innovation.